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Compound of Interest

Compound Name: 2-Benzoylthiophene

Cat. No.: B1677651

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2-
Benzoylthiophene (CAS No. 135-00-2). Adherence to these procedures is critical for ensuring
laboratory safety and environmental protection.

Safety and Handling Precautions

Before beginning any disposal process, it is imperative to handle 2-Benzoylthiophene with
appropriate personal protective equipment (PPE). This includes:

o Eye Protection: Wear safety goggles or a face shield.
o Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).

» Respiratory Protection: In case of dust or aerosol formation, use a NIOSH-approved
respirator.

» Protective Clothing: Wear a lab coat and closed-toe shoes.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.
Avoid generating dust and prevent the chemical from coming into contact with skin, eyes, or
clothing.[1]
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Quantitative Data Summary

A summary of the key physical and chemical properties of 2-Benzoylthiophene is provided in
the table below for easy reference.

Property Value

CAS Number 135-00-2

Molecular Formula C11HsOS

Molecular Weight 188.25 g/mol
Appearance Solid

Melting Point 56-58 °C

Boiling Point 300 °C

Storage Class 11 - Combustible Solids

Step-by-Step Disposal Protocol

The recommended method for the disposal of 2-Benzoylthiophene is through a licensed
hazardous waste management company. This ensures compliance with regulatory
requirements and minimizes environmental impact.

1. Segregation and Waste Collection:

 |solate Waste: At the point of generation, immediately segregate all waste containing 2-
Benzoylthiophene. This includes unused product, contaminated solvents, and disposable
labware such as gloves and pipette tips.

o Designated Container: Use a dedicated, leak-proof, and chemically compatible waste
container. The container should be clearly labeled as "Hazardous Waste: 2-
Benzoylthiophene".

o Keep Container Closed: The waste container must be kept tightly sealed at all times, except
when adding waste.
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2. Environmental Precautions:

e Prevent Contamination: Do not allow 2-Benzoylthiophene to enter drains, soil, or water
systems.[1] In case of a spill, contain the material and collect it for disposal as hazardous
waste.

» Avoid Environmental Release: Prevent further spillage or leakage if it is safe to do so.[1]
3. Disposal Method:

o Licensed Chemical Destruction: The material should be disposed of by removal to a licensed
chemical destruction plant.[1]

o Controlled Incineration: An alternative is controlled incineration with flue gas scrubbing to
neutralize harmful combustion products.[1]

» Professional Disposal Service: Contact your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal company to arrange for pickup and
disposal.

4. Contaminated Packaging:

o Decontamination: Containers that held 2-Benzoylthiophene can be triple-rinsed with an
appropriate solvent. The rinsate should be collected and disposed of as hazardous waste.

e Recycling or Reconditioning: After thorough decontamination, the packaging may be offered
for recycling or reconditioning.[1]

e Puncturing: Alternatively, the packaging can be punctured to render it unusable for other
purposes before disposal.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-
Benzoylthiophene.
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Caption: Workflow for the safe disposal of 2-Benzoylthiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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